2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one 2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one CID 75079690 is a natural product found in Ganoderma with data available.
Brand Name: Vulcanchem
CAS No.: 1191255-15-8
VCID: VC0211262
InChI: InChI=1S/C21H26O4/c1-14(2)6-4-7-15(3)8-5-9-16-12-20(25-21(16)24)18-13-17(22)10-11-19(18)23/h6,8,10-13,20,22-23H,4-5,7,9H2,1-3H3
SMILES: CC(=CCCC(=CCCC1=CC(OC1=O)C2=C(C=CC(=C2)O)O)C)C
Molecular Formula: C21H26O4
Molecular Weight: 342.4 g/mol

2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one

CAS No.: 1191255-15-8

Cat. No.: VC0211262

Molecular Formula: C21H26O4

Molecular Weight: 342.4 g/mol

* For research use only. Not for human or veterinary use.

2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one - 1191255-15-8

Specification

CAS No. 1191255-15-8
Molecular Formula C21H26O4
Molecular Weight 342.4 g/mol
IUPAC Name 2-(2,5-dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one
Standard InChI InChI=1S/C21H26O4/c1-14(2)6-4-7-15(3)8-5-9-16-12-20(25-21(16)24)18-13-17(22)10-11-19(18)23/h6,8,10-13,20,22-23H,4-5,7,9H2,1-3H3
SMILES CC(=CCCC(=CCCC1=CC(OC1=O)C2=C(C=CC(=C2)O)O)C)C
Canonical SMILES CC(=CCCC(=CCCC1=CC(OC1=O)C2=C(C=CC(=C2)O)O)C)C
Appearance Oil

Introduction

The compound 2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one is a complex organic molecule belonging to the class of furanones. It is characterized by its specific functional groups and stereochemistry, which contribute to its diverse biological activities and potential applications in pharmaceuticals and agrochemicals. This compound is closely related to Ganomycin I, which has been reported in Ganoderma colossus and exhibits similar structural features .

Key Structural Data

Property NameProperty ValueReference
Molecular FormulaC21H26O4
Molecular Weight342.4 g/mol
Stereoisomer(2S)
InChIKeyPXLVYLVZICPHKW-FWAYRLMKSA-N

Synthesis and Chemical Reactions

The synthesis of 2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one typically involves several organic reactions, including the formation of the furan ring and the incorporation of the phenolic and nonadienyl groups. These reactions are often carried out under controlled conditions using catalysts to enhance yields. Techniques like HPLC and NMR spectroscopy are employed to monitor reaction progress and confirm product identity.

Biological Activity and Applications

Compounds with similar structures to 2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one have been reported to exhibit antioxidant properties and may influence signaling pathways related to inflammation and cancer cell proliferation. This suggests potential applications in pharmaceutical research.

Research Findings and Future Directions

Research on 2-(2,5-Dihydroxyphenyl)-4-(4,8-dimethylnona-3,7-dienyl)-2H-furan-5-one and its analogs is ongoing, with a focus on understanding their biological activities and exploring their potential therapeutic applications. Further studies are needed to fully elucidate the mechanisms of action and to develop these compounds into viable therapeutic agents.

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